Bis(tetrahydrofurfuryl) sebacate

• CAS No.: 4650-79-7
• Molecular Formula: C20H34O6
• Molecular Weight: 370.5 g/mol
• IUPAC Name: bis(oxolan-2-ylmethyl) decanedioate
• InChI: InChI=1S/C20H34O6/c21-19(25-15-17-9-7-13-23-17)11-5-3-1-2-4-6-12-20(22)26-16-18-10-8-14-24-18/h17-18H,1-16H2
• InChI Key: RHWOXBBBVFKHAN-UHFFFAOYSA-N
• SMILES: C1CC(OC1)COC(=O)CCCCCCCCC(=O)OCC2CCCO2

Description

Bis(tetrahydrofurfuryl) sebacate (CAS No. 4650-79-7) is a sebacic acid ester derived from two tetrahydrofurfuryl alcohol moieties. It is characterized as a clear to yellow liquid with a molecular formula of $ \text{C}{26}\text{H}{42}\text{O}_6 $ and a molecular weight of 450.61 g/mol . Key physical properties include a specific gravity of 0.934–0.940, ester content ≥99%, and acidity ≤0.03% .

Comparison with Similar Compounds

Bis(2-ethylhexyl) sebacate (Dioctyl sebacate)

• CAS No.: 122-62-3
• Structure : Features two 2-ethylhexyl groups attached to sebacic acid.
• Properties : Oily, colorless liquid with a flash point >113°C and water insolubility .
• Applications : Primarily used as a plasticizer in polymers and lubricant additives .

Bis(2,2,6,6-tetramethyl-4-piperidyl) sebacate

• CAS No.: 52829-07-9
• Structure : Contains hindered amine light stabilizer (HALS) groups.
• Applications : UV stabilizer in materials exposed to sunlight. Detected in marine sediments (13–33 μg/kg) near industrial areas, suggesting environmental persistence .
• Environmental Fate: Primarily enters ecosystems via landfill runoff (71.7%) and wastewater discharge (6.2%) .

Tetrahydrofurfuryl Acrylate/Methacrylate

• CAS Nos.: 2399-48-6 (acrylate), 2455-24-5 (methacrylate)
• Structure : Acrylate/methacrylate groups linked to tetrahydrofurfuryl alcohol.
• Applications : Used in adhesives, sealants, and epoxy resins .
• Health Effects : Associated with allergic reactions due to cross-reactivity with other methacrylates; reported in occupational settings (e.g., machine assemblers, plumbers) .

Physical and Chemical Properties Comparison

Property	Bis(tetrahydrofurfuryl) sebacate	Bis(2-ethylhexyl) sebacate	Bis(2,2,6,6-tetramethyl-4-piperidyl) sebacate
Physical State	Clear to yellow liquid	Oily colorless liquid	Solid (sediment-detected)
Specific Gravity	0.934–0.940	Not specified	Not available
Water Solubility	Insoluble	Insoluble	Low
Primary Use	Plasticizer (inferred)	Plasticizer, lubricant additive	UV stabilizer
Environmental Mobility	Not reported	Low soil mobility	High persistence in sediments

Toxicological and Environmental Profiles

• This compound: Limited data available, but similar sebacates exhibit low acute toxicity.
• Bis(2-ethylhexyl) sebacate: No significant ecological toxicity reported; stable under normal conditions .
• UV Stabilizer Analogues: Persistent in marine environments; Canadian studies highlight landfill runoff as a major source .

Research Findings and Industrial Relevance

• UV Stabilizers : Bis(2,2,6,6-tetramethyl-4-piperidyl) sebacate’s detection in Oslofjord sediments underscores the need for improved waste management to mitigate environmental release .
• Plasticizers : Bis(2-ethylhexyl) sebacate’s widespread use in polymers highlights its role in enhancing material flexibility, though alternatives are sought due to regulatory pressures on phthalates .
• Allergenic Risks : Tetrahydrofurfuryl methacrylate’s association with occupational allergies emphasizes the importance of hazard communication in industrial settings .